Cas no 421590-58-1 (N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 421590-58-1
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5435699
• Update Time: 2025-11-05

N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
• N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Inchi： 1S/C22H25N3O4S/c1-4-5-6-11-25-21(27)16-9-7-14(12-18(16)24-22(25)30)20(26)23-17-10-8-15(28-2)13-19(17)29-3/h7-10,12-13H,4-6,11H2,1-3H3,(H,23,26)(H,24,30)
• InChI Key： HUJULOHGFPHVIM-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C(C(N([H])C3C([H])=C([H])C(=C([H])C=3OC([H])([H])[H])OC([H])([H])[H])=O)C([H])=C([H])C=2C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Market Research and Analysis of N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 421590-58-1) in Chemical-Biomedical Fields

The compound N-(2,4-dimethoxyphenyl)-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 421590-58-1) has recently emerged as a significant molecule in the chemical-biomedical research landscape. This compound has garnered attention due to its potential applications in drug development and therapeutic interventions. The present analysis aims to explore the current market dynamics, research advancements, and future prospects of this compound within the chemical-biomedical industry.

Recent studies have highlighted the unique structural properties of CAS No. 421590-58-1, which make it a promising candidate for various biomedical applications. The molecule's quinazoline core is known for its versatility in binding to biological targets, such as enzymes and receptors. Additionally, the presence of methoxy and sulfanyl groups enhances its pharmacokinetic properties, making it a favorable option for drug delivery systems.

Market demand for CAS No. 421590-58-1 is driven by its role as an intermediate in the synthesis of bioactive compounds. Pharmaceutical companies are increasingly investing in the development of derivatives of this molecule to target diseases such as cancer and neurodegenerative disorders. The global supplier network for this compound is expanding rapidly, with several key players offering custom synthesis services to meet the growing demand from research institutions and pharmaceutical firms.

The research methodology involved a comprehensive review of academic literature, industry reports, and market data related to CAS No. 421590-58-1. Key findings include the identification of emerging trends in its application across therapeutic areas and the assessment of its market potential based on current and projected demand.

In conclusion, CAS No. 421590-58-1 holds significant promise in advancing chemical-biomedical research and product development. Its unique chemical properties and versatile applications position it as a critical component in the evolving landscape of drug discovery and therapeutic innovation.